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Compound of Interest

Compound Name: Urea phosphate

Cat. No.: B3432535

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of urea phosphate in
flame retardant formulations. The information is intended to guide researchers and
professionals in developing and evaluating flame-retardant materials for various applications.

Introduction to Urea Phosphate as a Flame
Retardant

Urea phosphate is a salt formed from the reaction of urea and phosphoric acid. It is an
effective, halogen-free flame retardant that functions primarily in the condensed phase. Its
mechanism of action involves the release of phosphoric acid and ammonia upon heating. The
phosphoric acid promotes the dehydration of the substrate material (e.g., cellulose in wood or
cotton) to form a protective char layer. This char layer acts as a physical barrier, insulating the
underlying material from the heat of the flame and reducing the release of flammable volatile
compounds. The ammonia released acts as a blowing agent, causing the char to swell and
become more insulating, and also helps to dilute the flammable gases in the gas phase.[1]

Key advantages of urea phosphate include:

» Halogen-free: Does not release toxic or corrosive halogenated compounds during
combustion.
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e Synergistic effects: The combination of phosphorus and nitrogen provides a synergistic flame
retardant effect.

o Cost-effective: Relatively inexpensive compared to other flame retardant systems.
o Versatile: Can be applied to a variety of materials, including wood, textiles, and polymers.

Flame Retardant Mechanism of Urea Phosphate

The flame retardant action of urea phosphate can be summarized in a multi-step process that
occurs as the material is exposed to heat.
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Caption: Flame retardant mechanism of urea phosphate.

Applications and Performance Data

Urea phosphate has been successfully used to impart flame retardancy to a variety of
materials. The following tables summarize quantitative data from studies on different
substrates.

Wood and Wood-Based Composites

Urea phosphate is often used in conjunction with other substances like urea-formaldehyde
resins to treat wood products.
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Flame Limiting
Material Retardant Oxygen Index UL-94 Rating Reference
Formulation (LOI) (%)

Control (Urea-
Particleboard Formaldehyde 25.1 - [2]

Resin)

20% Ammonium

Particleboard Polyphosphate in ~ 29.2 - [2]
UF Resin

Plywood Control - V-1 [3]
Urea-
Formaldehyde

Plywood 36.0 V-0 [3]

Resin with Phytic
Acid-Chitosan

Textiles

Cotton and cotton-polyester blends are common textiles treated with urea phosphate-based
formulations.
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Material

Flame
Retardant

Limiting
Oxygen Index

Char Length
(cm)

Reference

Formulation (LOI) (%)
) Burned
Cotton Fabric Control - [4]
completely
Cotton Fabric 30% UTDDAD 42.2 - [4]
) 30% UTDDAD
Cotton Fabric 32.0 - [4]
(after 50 washes)
Burned
Polyester/Cotton  Control - [5]
completely
150 g/L Phytic
Polyester/Cotton ) 27.3 115 [5]
Acid-Urea Salt
300 g/L Phytic
Polyester/Cotton 31.8 9.5 [5]

Acid-Urea Salt

*UTDDAD: a novel flame retardant synthesized from urea.

Experimental Protocols

The following are generalized protocols for the application of urea phosphate and the

evaluation of flame retardancy. Researchers should adapt these protocols to their specific

materials and experimental setups.

General Experimental Workflow
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Caption: General workflow for flame retardant application and testing.

Protocol for Flame Retardant Treatment of Cotton Fabric
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This protocol is a general guideline for treating cotton fabric with a urea phosphate-based
solution.

e Preparation of the Flame Retardant Solution:

o Dissolve urea and phytic acid (or another phosphate source) in deionized water to achieve
the desired concentration (e.g., 150-300 g/L).[5]

o Stir the solution at room temperature until all components are fully dissolved.
e Fabric Treatment:
o Immerse a pre-weighed cotton fabric sample in the flame retardant solution.

o Use a padder to ensure even uptake of the solution, aiming for a wet pick-up of
approximately 100%.[6]

o The weight gain of the treated fabric can be calculated after drying.[5]
e Drying and Curing:
o Pre-dry the treated fabric in an oven at 80°C for 5-10 minutes.

o Cure the fabric at a higher temperature, for example, 160°C for 3-5 minutes, to facilitate
the reaction between the flame retardant and the cellulose fibers.[5]

e Post-Treatment:
o Wash the cured fabric with a detergent solution to remove any unreacted chemicals.[7]

o Rinse thoroughly with deionized water and dry at ambient conditions.

Protocol for Limiting Oxygen Index (LOI) Test (ISO 4589-
2)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture
that will just support flaming combustion of a material.[8][9]
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e Specimen Preparation:

o Prepare specimens of the treated material with dimensions typically 80-150 mm in length
and 10 mm in width.[8]

e Test Procedure:

[¢]

Mount the specimen vertically in the center of a glass chimney.

o Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate.
o Ignite the top of the specimen with a pilot flame.

o Observe the burning behavior of the specimen.

o Systematically vary the oxygen concentration in subsequent tests to determine the
minimum concentration at which the specimen sustains combustion for a specified period
or burns a specified length.[10]

Protocol for UL-94 Vertical Burn Test

The UL-94 test is used to assess the flammability of plastic materials, but the principles can be
applied to other materials as well.

e Specimen Preparation:
o Prepare rectangular specimens, typically 125 mm long and 13 mm wide.[11]

o Condition the specimens at a specified temperature and humidity for at least 48 hours
before testing.[11][12]

o Test Procedure:

o Clamp the specimen in a vertical position with its lower end 300 mm above a layer of dry
absorbent cotton.[11]

o Apply a calibrated blue flame (20 mm high) to the lower corner of the specimen for 10
seconds.[11][13]
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Remove the flame and record the afterflame time.

[e]

o

Immediately re-apply the flame for another 10 seconds.

[¢]

Remove the flame and record the second afterflame time and the afterglow time.

[¢]

Note if any flaming drips ignite the cotton below.[1]

o Classification:

o Classify the material as V-0, V-1, or V-2 based on the afterflame times, afterglow time, and
whether flaming drips ignite the cotton.[14]

Protocol for Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. It is used to evaluate the thermal stability of materials and the effect of flame
retardants.[15][16]

e Sample Preparation:
o Place a small amount of the material (typically 5-10 mg) into a TGA sample pan.[17]

o Test Procedure:

[e]

Place the sample pan in the TGA furnace.

o

Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range
(e.g., from room temperature to 600-800°C).[2][3]

o

The analysis can be performed in an inert atmosphere (e.g., nitrogen) or an oxidative
atmosphere (e.g., air).[18]

(¢]

Record the sample weight as a function of temperature.
o Data Analysis:

o The resulting TGA curve provides information on the onset of degradation, the rate of
mass loss, and the amount of residual char at the end of the analysis.
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Logical Relationships in Flame Retardant
Formulations

The effectiveness of a urea phosphate-based flame retardant formulation is dependent on

several key factors.

Urea Phosphate Synergistic Additives
Concentration (e.g., Melamine)
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Caption: Factors influencing flame retardant performance.

Safety Precautions

When working with urea phosphate and other flame retardant chemicals, it is important to
follow standard laboratory safety procedures. This includes wearing appropriate personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All procedures
should be performed in a well-ventilated area or under a fume hood. Consult the Safety Data
Sheets (SDS) for all chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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